4-Methylidenehexa-1,5-dien-3-OL

• CAS No.: 100281-12-7
• Molecular Formula: C7H10O
• Molecular Weight: 110.15 g/mol
• IUPAC Name: 4-methylidenehexa-1,5-dien-3-ol
• InChI: InChI=1S/C7H10O/c1-4-6(3)7(8)5-2/h4-5,7-8H,1-3H2
• InChI Key: MRKPMJITLYCLHK-UHFFFAOYSA-N
• SMILES: C=CC(C(=C)C=C)O

Description

4-Methylidenehexa-1,5-dien-3-ol is a branched dienol featuring a conjugated diene system (positions 1 and 5) and a hydroxyl group at position 2. Its methylidene substituent at position 4 introduces steric and electronic effects that influence its reactivity and applications in organic synthesis.

Comparison with Similar Compounds

Hexa-1,5-dien-3-ol Derivatives

The parent compound, hexa-1,5-dien-3-ol (CAS 924-41-4), serves as a foundational structure. Key properties include:

• Molecular formula : C₆H₁₀O
• Molecular weight : 98.14 g/mol
• Functional groups : Hydroxyl (-OH), conjugated diene system .

Key Differences :

• 4-Methylidenehexa-1,5-dien-3-ol introduces a methylidene group (CH₂=) at position 4, altering steric bulk and electronic conjugation compared to the unsubstituted parent compound.

Halogenated Analogs

Example : (1E,5Z)-1,6-Dichloro-2-methylhepta-1,5-dien-3-ol

• Source : Isolated from the red alga Plocamium angustum .
• Structure : Contains chlorine substituents at positions 1 and 6 and a methyl group at position 2.
• Bioactivity : Exhibits mild antibacterial activity against Staphylococcus aureus and S. epidermidis .

Comparison :

• Halogenation increases molecular polarity and bioactivity but reduces thermal stability compared to non-halogenated dienols like 4-methylidenehexa-1,5-dien-3-ol.

Methyl-Substituted Derivatives

Example 1 : 3,4-Dimethylhexa-1,5-dien-3-ol (CAS 30884-86-7)

• Synthesis : Produced via palladium-catalyzed coupling reactions .
• Key feature : Two methyl groups at positions 3 and 4 enhance steric hindrance, affecting reaction kinetics in cyclization processes .

Example 2 : 2,4,4-Trimethylhexa-1,5-dien-3-ol (CAS 77963-77-0)

• Molecular weight : 140.22 g/mol
• Applications : Intermediate in heterocyclic synthesis (e.g., terpene analogs) .

Comparison :

• Methyl substituents in these analogs increase hydrophobicity and stabilize transition states in cycloaddition reactions, a trait likely shared with 4-methylidenehexa-1,5-dien-3-ol.

Aryl-Functionalized Derivatives

Example : 4-Methyl-1-phenyl-hexa-1,5-dien-3-ol

• Stereochemistry : Exists as diastereomers (anti-6g and syn-13g) with distinct enantioselectivities (38% ee and 52% ee, respectively) .
• Synthesis : Achieved via asymmetric catalysis, highlighting the role of chiral centers in modulating reactivity .

Comparison :

• Aryl groups (e.g., phenyl) enhance π-π stacking interactions in catalytic systems, a feature absent in 4-methylidenehexa-1,5-dien-3-ol.

Sulfur-Containing Analogs

Example : 6-(Methylthio)hexa-1,5-dien-3-ol

• Bioactivity : Acts as a ligand for ZAP1 proteins, forming hydrogen bonds with residues SER-334 and ARG-311 .
• Applications: Potential role in plant stress response pathways .

Comparison :

• The thioether group introduces sulfur-based nucleophilicity, diverging from the oxygen-centric reactivity of 4-methylidenehexa-1,5-dien-3-ol.

Research Findings and Implications

• Synthetic Utility: Palladium-catalyzed coupling (e.g., Sonogashira, Suzuki) is effective for synthesizing dienol derivatives, though steric effects from substituents like methylidene may require optimized conditions .
• Bioactivity : Halogenation and sulfur incorporation enhance biological interactions, whereas methyl groups favor synthetic applications .
• Structural Insights : Conjugated diene systems enable participation in Diels-Alder reactions, a property exploitable in 4-methylidenehexa-1,5-dien-3-ol for material science applications .